Cas no 2288345-11-7 (5-(2-(Benzyloxy)phenyl)thiazol-2-amine)

5-(2-(Benzyloxy)phenyl)thiazol-2-amine is a thiazole derivative featuring a benzyloxy-substituted phenyl ring, which enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The compound's structural framework, combining a thiazole core with a benzyloxy-phenyl moiety, offers versatility in medicinal chemistry applications, particularly in the development of bioactive molecules. Its amine functionality provides a reactive site for further derivatization, enabling the synthesis of more complex heterocyclic systems. This compound is of interest in research settings for its potential role in modulating biological activity, particularly in studies involving kinase inhibition or antimicrobial agents. High-purity grades ensure reproducibility in experimental applications.

5-(2-(Benzyloxy)phenyl)thiazol-2-amine structure

2288345-11-7 structure

Product Name:5-(2-(Benzyloxy)phenyl)thiazol-2-amine

CAS No:2288345-11-7

MF:C₁₆H₁₄N₂OS

MW:282.36

CID:5076704

Update Time:2025-10-28

5-(2-(Benzyloxy)phenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(2-(Benzyloxy)phenyl)thiazol-2-amine
- Inchi： 1S/C16H14N2OS/c17-16-18-10-15(20-16)13-8-4-5-9-14(13)19-11-12-6-2-1-3-7-12/h1-10H,11H2,(H2,17,18)
- InChI Key： YRPVDYVNDFFNOO-UHFFFAOYSA-N
- SMILES： S1C(C2=CC=CC=C2OCC2=CC=CC=C2)=CN=C1N

5-(2-(Benzyloxy)phenyl)thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022L86-250mg	5-(2-(Benzyloxy)phenyl)thiazol-2-amine	2288345-11-7	95%	250mg	$634.00	2025-02-13
Aaron	AR022L86-500mg	5-(2-(Benzyloxy)phenyl)thiazol-2-amine	2288345-11-7	95%	500mg	$721.00	2025-02-13

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Additional information on 5-(2-(Benzyloxy)phenyl)thiazol-2-amine

Introduction to 5-(2-(Benzyloxy)phenyl)thiazol-2-amine (CAS No. 2288345-11-7)

5-(2-(Benzyloxy)phenyl)thiazol-2-amine, with the CAS number 2288345-11-7, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The molecular structure of 5-(2-(Benzyloxy)phenyl)thiazol-2-amine consists of a thiazole ring substituted with a 2-(benzyloxy)phenyl group and an amino group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 5-(2-(Benzyloxy)phenyl)thiazol-2-amine in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The researchers found that 5-(2-(Benzyloxy)phenyl)thiazol-2-amine can effectively reduce oxidative stress and inflammation, which are major contributors to neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 5-(2-(Benzyloxy)phenyl)thiazol-2-amine has also shown promise as an antitumor agent. A 2020 study published in the European Journal of Medicinal Chemistry demonstrated that this compound can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the induction of apoptosis and the suppression of cell proliferation through the modulation of specific signaling pathways.

The synthesis of 5-(2-(Benzyloxy)phenyl)thiazol-2-amine typically involves a multi-step process that includes the formation of the thiazole ring and subsequent substitution reactions. One common synthetic route involves the reaction of 2-benzyloxybenzaldehyde with thiourea to form an intermediate, which is then treated with an appropriate amine to yield the final product. This synthetic pathway is well-documented in the literature and has been optimized to achieve high yields and purity levels.

The physicochemical properties of 5-(2-(Benzyloxy)phenyl)thiazol-2-amine, such as its solubility, stability, and bioavailability, are crucial for its potential therapeutic applications. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various formulations. Additionally, its stability under physiological conditions ensures that it remains active during administration and delivery.

In terms of safety and toxicity, preliminary studies have indicated that 5-(2-(Benzyloxy)phenyl)thiazol-2-amine is generally well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine optimal dosing regimens for different indications.

The potential applications of 5-(2-(Benzyloxy)phenyl)thiazol-2-amine extend beyond neuroprotection and antitumor activity. Recent research has explored its use as an anti-inflammatory agent and as a modulator of ion channels involved in pain sensation. These findings suggest that this compound may have a broad spectrum of therapeutic benefits, making it a promising candidate for drug development.

In conclusion, 5-(2-(Benzyloxy)phenyl)thiazol-2-amine (CAS No. 2288345-11-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover additional applications and optimize its use in clinical settings.